Cas no 903308-99-6 (N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide)

• Product Name: N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide
• CAS No: 903308-99-6
• MF: C₂₆H₂₅N₃O₂
• MW: 411.495606184006
• CID: 6098596
• PubChem ID: 7294915
• Update Time: 2025-07-23

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide
• Benzenebutanamide, N-[2-methyl-4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• AKOS002064276
• 903308-99-6
• F2638-0183
• N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-4-phenylbutanamide
• N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-phenylbutanamide
• N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-4-phenylbutanamide

• Inchi： 1S/C26H25N3O2/c1-18-17-21(29-19(2)27-24-13-7-6-12-22(24)26(29)31)15-16-23(18)28-25(30)14-8-11-20-9-4-3-5-10-20/h3-7,9-10,12-13,15-17H,8,11,14H2,1-2H3,(H,28,30)
• InChI Key： WMWDQKHCAPBKNX-UHFFFAOYSA-N
• SMILES： C1(CCCC(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2C)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 411.19467705g/mol
• Monoisotopic Mass: 411.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• pka: 14.37±0.70(Predicted)

Additional information on N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide

Introduction to N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide (CAS No. 903308-99-6)

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 903308-99-6, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, characterized by its phenyl and butanamide functional groups, alongside the quinazoline core, positions it as a candidate for further exploration in medicinal chemistry.

The molecular framework of N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The quinazoline scaffold, a heterocyclic compound with a nitrogen-containing ring system, is widely recognized for its role in various pharmacological activities. Specifically, quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The presence of the 2-methyl group and the 4-oxo functionality within the quinazoline ring further modulates its chemical reactivity and biological efficacy.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents derived from quinazoline derivatives. These compounds have shown promise in preclinical studies due to their ability to modulate key cellular pathways involved in disease progression. For instance, studies have demonstrated that certain quinazoline-based molecules can inhibit kinases and other enzymes that are aberrantly activated in cancer cells. This has led to the exploration of such compounds as potential candidates for targeted cancer therapies.

The phenyl and butanamide moieties in N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-4-phenylbutanamide contribute additional layers of functionality that enhance its pharmacological profile. The phenyl ring is a common pharmacophore found in many bioactive molecules, known for its ability to engage in hydrophobic interactions with biological targets. Meanwhile, the butanamide group introduces a polar moiety that can influence solubility and metabolic stability. Together, these structural elements create a balanced molecule that could exhibit favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel drugs. The combination of the quinazoline core with the phenyl and butanamide groups provides a versatile platform for structural modifications aimed at optimizing biological activity. Researchers can leverage computational methods such as molecular docking and virtual screening to identify derivatives with enhanced potency and selectivity against specific targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-2-methyl-4-(2-methyl-4-oxyo-dihydroquinazolin)-3 -y]phenyl)-4 -pheny1butanamide. Techniques such as multi-step organic synthesis and automated purification processes have streamlined the production of these intricate structures. This has facilitated more rapid exploration of their biological properties and paved the way for high-throughput screening campaigns to identify promising drug candidates.

The quinazoline derivative community continues to benefit from interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations foster innovation by integrating diverse expertise and resources. For example, chemists can design novel molecular architectures based on insights from biological assays conducted by researchers specializing in drug discovery. This synergistic approach accelerates the translation of laboratory discoveries into tangible therapeutic benefits.

The potential applications of N--2--methyl--4--(2--methyl--40x0--34--dihydroquinazo1in--31)--y1]pheny1)-44--pheny1butanamide extend beyond oncology. Emerging evidence suggests that quinazoline derivatives may also play roles in treating inflammatory diseases and neurodegenerative disorders. The ability of these compounds to modulate inflammatory pathways has been an area of active investigation. Additionally, their interactions with neurotransmitter systems make them attractive candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, N--2--methyl--44-(22--methyl44-oxyo34-dihydroquinazo1in31)--y1]pheny14--pheny1butanamide (CAS No.903308996) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features position it as a valuable tool for developing new therapeutic agents targeting various diseases. As research progresses, further elucidation of its biological activities will likely uncover additional therapeutic potentials beyond those currently envisioned.